N-(3-aminobenzyl)-2,2,2-trifluoroacetamide

• Molecular Formula: C9H9F3N2O
• Molecular Weight: 218.18 g/mol
• IUPAC Name: N-[(3-aminophenyl)methyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C9H9F3N2O/c10-9(11,12)8(15)14-5-6-2-1-3-7(13)4-6/h1-4H,5,13H2,(H,14,15)
• InChI Key: HTCDSUBGQCAFOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)CNC(=O)C(F)(F)F

Description

N-(3-aminobenzyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C9H9F3N2O and its molecular weight is 218.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2,2-trifluoro-N-[(3-nitrophenyl)methyl]acetamide (0.5 g, 2.0 mmol) in i-PrOH was added 10% Pd/C (40 mg, 0.04 mmol). A balloon filled with hydrogen gas was installed, and the reaction was stirred vigorously at rt. After 15 h, the reaction mixture was filtered through celite, adsorbed onto silica gel, and purified by column chromatography to generate the title compound in 85% yield. 1H NMR (400 MHz, CDCl3) δ 7.14-7.27 (m, 1H), 6.59-6.68 (m, 3H), 4.43 (s, 2H), 3.74 (s, 2H). ES-LC/MS m/z=219 [M+H]+.